1-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one

• IUPAC Name: 1-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]propan-2-one
• InChI: InChI=1S/C12H17N5O2S/c1-5-17-10(9-6-16(3)15-11(9)19-4)13-14-12(17)20-7-8(2)18/h6H,5,7H2,1-4H3
• InChI Key: RZBXFWKFJIKQNL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C)C2=CN(N=C2OC)C
• Molecular Formula: C12H17N5O2S
• Molecular Weight: 295.36 g/mol
• CAS No.: 1014094-26-8

Description

1-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)propan-2-one is a useful research compound. Its molecular formula is C12H17N5O2S and its molecular weight is 295.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

Chemical Modification and Biological Potential

Pyrazole and 1,2,4-triazole derivatives are strategic in modern medicine and pharmacy due to their chemical modifiability and significant pharmacological potential. Combining these heterocycles in one molecule enhances interaction with biological targets, making the synthesis of such compounds scientifically attractive and promising (Fedotov et al., 2022).

Diversity-Oriented Synthesis

A study demonstrated the synthesis of a library of substituted tetrahydropyrones using oxidative carbon-hydrogen bond activation and click chemistry, showcasing the structural diversity accessible for screening against various biological targets (Zaware et al., 2011).

Biological Applications

Antimicrobial Activity

A facile one-pot synthetic method was reported for a new class of pyrazol-4-yl- and 2H-chromene-based substituted anilines, showing significant antibacterial and antifungal activity against tested microbial strains (Banoji et al., 2022).

Antioxidant and α-Glucosidase Inhibitory Activities

Synthesis, characterization, and evaluation of antioxidant and α-glucosidase inhibitory activities of Schiff bases containing 1,2,4-triazole and pyrazole rings were reported. These compounds displayed significant inhibitory potentials, highlighting their biological relevance (Pillai et al., 2019).

Synthetic Approaches and Biological Evaluation

The synthesis of novel 2-(1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and their high yields indicate potential for further biological evaluation, demonstrating the continuous effort in developing new compounds with possible biological applications (Kariuki et al., 2022).